Methoxy(dimethyl)octadecylsilane

• IUPAC Name: methoxy-dimethyl-octadecylsilane
• InChI: InChI=1S/C21H46OSi/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23(3,4)22-2/h5-21H2,1-4H3
• InChI Key: RUFRLNPHRPYBLF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[Si](C)(C)OC
• Molecular Formula: C21H46OSi
• DSSTOX Substance ID: DTXSID6072429
• Molecular Weight: 342.7 g/mol
• CAS No.: 71808-65-6

Description

Methoxy(dimethyl)octadecylsilane (MDOS) is an organosilane with one methoxy group. It is a silane coupling agent that forms a self-assembled monolayer (SAM) on a variety of particles.

Molecular Structure Analysis

The empirical formula of this compound is C21H46OSi. The CAS Number is 71808-65-6. The molecular weight is 342.67.

Physical and Chemical Properties Analysis

This compound is a liquid at 20°C. It has a refractive index of 1.444 and a density of 0.83 g/mL at 25 °C.

Scientific Research Applications

Synthesis and Chemical Reactions

• Methoxytropolones, synthesized using triflic acid and related to Methoxy(dimethyl)octadecylsilane, are important for therapeutic development due to their biological activity. These compounds are valuable in the synthesis of α-hydroxytropolones (Williams et al., 2013).

Chromatography and Separation Sciences

• In chromatography, this compound derivatives, like octadecylsilane, are used as stationary phases. This is evident in the separation of various compounds, including catecholamine metabolites, using high-performance liquid chromatography (HPLC) (Stammel & Thomas, 1985).
• Micro-capillary liquid chromatography utilizes chemically bonded octadecylsilane as a stationary phase for separating aromatic compounds (Tsuda et al., 1978).

Materials Science

• This compound-related compounds are used in pyrolysis to identify bonded chains in reversed-phase high-performance liquid chromatographic stationary phases (Mussche & Verzele, 1983).
• The study of residual silanols on derivatized silica surfaces, like n-octadecylsilane, contributes to understanding chromatographic performance in reversed-phase HPLC materials (Scholten et al., 1997).

Chemical Synthesis

• Long-chain dimethyl α, ω-dicarboxylates can be synthesized by reacting methoxy-cycloalkyl hydroperoxides with dienes, demonstrating the versatility of this compound derivatives in organic synthesis (Kida et al., 1992).

Corrosion Inhibition

• Compounds like 1-benzoyl-2-(3,4-dimethoxyphenyl)-6,6-dimethyl-5,7-dioxaspiro [2.5]octane-4,8-dione, related to this compound, are effective inhibitors for mild steel corrosion in acidic solutions, showcasing their potential in materials protection (Chafiq et al., 2020).

Surface Chemistry

• The protonation, hydrolysis, and condensation kinetics of derivatives like octadecyldimethylmethoxysilane at the air/water interface are crucial for understanding surface chemistry and reactions (Britt & Hlady, 1999).

Mechanism of Action

Target of Action

Methoxy(dimethyl)octadecylsilane, also known as methoxydimethyl(octadecyl)silane, N-OCTADECYLDIMETHYLMETHOXYSILANE, or methoxy-dimethyl-octadecylsilane, primarily targets a variety of particles . It is a silane coupling agent that forms a self-assembled monolayer (SAM) on these particles .

Mode of Action

The mode of action of this compound involves the generation of a hydrophobic film upon interaction with a material’s surface . The silane molecules engage with the surface, leading to the formation of a hydrophobic film that effectively reduces surface tension .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve changes in surface properties. By forming a hydrophobic film, the compound can effectively reduce surface tension . This can have various effects depending on the context, such as improving the stability of certain materials or influencing the behavior of biological molecules.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, humidity, and the presence of other chemicals can affect the formation and stability of the hydrophobic film generated by the compound .

Safety and Hazards

Methoxy(dimethyl)octadecylsilane can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes into contact with skin.

Biochemical Analysis

Biochemical Properties

Methoxy(dimethyl)octadecylsilane plays a significant role in biochemical reactions due to its unique chemical structure. It acts as a silane coupling agent, promoting adhesion between organic and inorganic materials. This compound interacts with enzymes, proteins, and other biomolecules through its methoxy and dimethyl groups, facilitating the formation of stable bonds. For instance, this compound can be used to functionalize silica particles, enhancing their compatibility with biological systems .

Cellular Effects

This compound influences various cellular processes by modifying cell surfaces and altering cell-matrix interactions. This compound has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. By forming a hydrophobic layer on cell surfaces, this compound can modulate cell adhesion, proliferation, and differentiation. Additionally, it can impact the expression of specific genes involved in cell cycle regulation and metabolic pathways .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to generate a hydrophobic film upon interaction with material surfaces. The silane molecules engage with the surface, leading to the formation of a self-assembled monolayer (SAM) that effectively reduces surface tension. This interaction can result in enzyme inhibition or activation, depending on the specific biomolecules involved. This compound can also influence gene expression by altering the local microenvironment of cells .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. This compound exhibits excellent thermal stability and high solubility in organic solvents, making it suitable for long-term experiments. Its effectiveness may decrease over time due to gradual degradation or changes in the experimental conditions. Long-term studies have shown that this compound can maintain its functional properties for extended periods, but periodic assessments are necessary to ensure consistent results .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, this compound can enhance cellular functions and promote tissue regeneration. At high doses, it may exhibit toxic or adverse effects, such as inflammation or cytotoxicity. Threshold effects have been observed, indicating that there is an optimal dosage range for achieving desired outcomes without causing harm. Careful dosage optimization is crucial for maximizing the benefits of this compound in animal studies .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate cellular metabolism. This compound can affect metabolic flux and alter the levels of specific metabolites. For example, this compound can modulate lipid metabolism by interacting with enzymes involved in fatty acid synthesis and degradation. These interactions can lead to changes in cellular energy balance and overall metabolic activity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. This compound can localize to specific cellular compartments, influencing its accumulation and activity. The transport and distribution of this compound are critical for its effectiveness in various applications, as they determine the compound’s accessibility to target biomolecules and cellular structures .

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can affect its activity and function. This compound can be directed to particular compartments or organelles through targeting signals or post-translational modifications. For instance, this compound may localize to the plasma membrane, where it can modulate cell surface properties and interactions. Understanding the subcellular localization of this compound is essential for elucidating its mechanisms of action and optimizing its use in research and industrial applications .